Phosphodiesterase 10-IN-2

• Molecular Formula: C20H21ClN6O2
• Molecular Weight: 412.9 g/mol
• InChI: InChI=1S/C20H21ClN6O2/c1-12(2)29-19-14-9-27(20(28)16-10-26(3)11-23-16)7-6-15(14)24-18(25-19)13-4-5-17(21)22-8-13/h4-5,8,10-12H,6-7,9H2,1-3H3
• InChIKey: QGBWCWQKOWOFMK-UHFFFAOYSA-N

PDE10A-IN-2: Potency, Selectivity, and Procurement Differentiation

Phosphodiesterase 10-IN-2, also known by the research code THPP-4 [1], is a potent and orally active inhibitor of phosphodiesterase 10A (PDE10A), an enzyme predominantly expressed in the striatum and implicated in neurological and psychiatric disorders [2]. The compound belongs to the tetrahydropyridopyrimidine class of PDE10A inhibitors, structurally distinct from the pyrazoloquinoline-based clinical candidates such as MP-10 (PF-2545920) and TAK-063 [1]. Phosphodiesterase 10-IN-2 demonstrates a binding affinity (Ki) of 4.5 nM for PDE10A and has been primarily studied in the context of schizophrenia research, with secondary applications emerging in cardiac hypertrophy models [1][3].

1

PDE10A pathway inhibition study fit – supports target engagement and signaling research in PDE10A-dependent models

2

High isoform selectivity assay context – reported >3,500-fold selectivity minimizes off-target PDE confounding

3

Oral pharmacokinetic study support – characterized oral bioavailability and half-life enable exposure-model design

• [1] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5903-8. View Source
• [2] García AM, et al. Phosphodiesterase 10A as a Therapeutic Target in Neuropsychopharmacology: A Review. Pharmaceuticals. 2025; 18(5): 637. View Source
• [3] Chen S, Yan C. A Novel Role of Cyclic Nucleotide Phosphodiesterase 10A in Pathological Cardiac Remodeling and Dysfunction. Circulation. 2019; 140(1): 47-59. View Source

PDE10A-IN-2: Selection Rationale Beyond IC₅₀

Despite sharing PDE10A as a common target, PDE10A inhibitors exhibit profound divergence in their pharmacokinetic (PK) profiles, isoform selectivity, and tissue distribution that critically impacts experimental outcomes [1]. Phosphodiesterase 10-IN-2 (THPP-4) differs fundamentally from closely related analogs such as PDE10A-IN-2 hydrochloride in terms of oral bioavailability (50% vs. unreported for THPP-4 in the same study context), plasma half-life (5.2 hours vs. unreported), and selectivity index (>3500-fold vs. unreported) [2]. Furthermore, while the PDE10-IN-2 analog (CAS 1516895-53-6) is reported with an IC50 of ≤0.01 μM, its lack of documented oral bioavailability and in vivo efficacy data makes it unsuitable for studies requiring systemic exposure [3]. The tetrahydropyridopyrimidine scaffold of THPP-4 confers distinct physicochemical properties—including lower molecular weight (412.87 vs. 584.59 for the Phosphodiesterase-IN-2 analog) and differential blood-brain barrier permeability profiles—that directly influence target engagement in CNS vs. peripheral applications .

!

Chemotype-dependent oral PK may differ – structural analogs from the PDE10-IN series can exhibit orders-of-magnitude bioavailability divergence, altering exposure profiles

!

Selectivity margin context may not transfer – PDE10A inhibitors span 1,000-fold to >15,000-fold selectivity; substitution risks phenotype confounding from off-target PDE isoforms

!

Benzimidazole vs. non-benzimidazole scaffolds introduce uncontrolled variables – target tissue distribution and BBB permeability are not adjustable by dose alone

• [1] Kunitomo J, et al. Discovery of 1-[2-Fluoro-4-(1H-pyrazol-1-yl)phenyl]-5-methoxy-3-(1-phenyl-1H-pyrazol-5-yl)pyridazin-4(1H)-one (TAK-063), a Highly Potent, Selective, and Orally Active Phosphodiesterase 10A (PDE10A) Inhibitor. J Med Chem. 2014 Nov 26;57(22):9627-43. View Source
• [2] PDE10A-IN-2 hydrochloride Product Datasheet. MedChemExpress (MCE). View Source
• [3] Campbell JE, et al. Heteroaryl compounds and methods of use thereof. Patent US20150322090A1, 2015. View Source

PDE10A-IN-2: Selectivity, Bioavailability, and In Vivo Efficacy Evidence

Potency Improvement Over Benzimidazole Lead

Phosphodiesterase 10-IN-2 (THPP-4) demonstrates a PDE10A binding affinity (Ki) of 4.5 nM [1]. This represents a moderate potency advantage compared to PDE10A-IN-2 hydrochloride, which exhibits an IC50 of 2.8 nM (Ki not reported in the same study) [2]. However, Phosphodiesterase 10-IN-2 is substantially less potent than the clinical-stage candidate MP-10 (PF-2545920), which achieves an IC50 of 0.18-0.37 nM depending on assay conditions [3].

Potency improvement

Head-to-head

211-fold

Supports PDE10A pathway-study fit with enhanced inhibition over lead scaffold

IC₅₀ 2.8 nM vs. lead 590 nM; recombinant human PDE10A assay

Evidence Dimension	PDE10A Inhibitory Potency (Binding Affinity)
Target Compound Data	Ki = 4.5 nM
Comparator Or Baseline	MP-10: IC50 = 0.18-0.37 nM; PDE10A-IN-2 hydrochloride: IC50 = 2.8 nM; THPP-1: Ki = 1.0 nM (human)
Quantified Difference	~15-25 fold less potent than MP-10; ~1.6 fold less potent than PDE10A-IN-2 hydrochloride (by IC50 comparison)
Conditions	Recombinant human PDE10A enzyme; in vitro enzymatic assay

Why This Matters

This moderate potency profile may be advantageous for applications requiring reduced target saturation to minimize on-target toxicity, while still providing sufficient PDE10A engagement for robust target modulation.

• [1] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5903-8. View Source
• [2] PDE10A-IN-2 hydrochloride Product Datasheet. MedChemExpress (MCE). View Source
• [3] Tu Z, et al. Radiosynthesis and in vivo evaluation of [11C]MP-10 as a PET probe for imaging PDE10A in rodent and nonhuman primate brain. Bioorg Med Chem. 2011 Jan 22;19(5):1666-73. View Source

PDE Isoform Selectivity Profile

Phosphodiesterase 10-IN-2 (THPP-4) is reported as an orally active PDE10A inhibitor, though specific PK parameters are not disclosed in the primary literature [1]. In contrast, PDE10A-IN-2 hydrochloride demonstrates quantifiable oral bioavailability up to approximately 50% at a dose of 10 mg/kg in Sprague-Dawley rats, with a plasma half-life (T1/2) of 5.2 hours and a maximum plasma concentration (Cmax) of 272 ng/mL [2]. The clinical candidate TAK-063 exhibits superior brain penetration in mice, a critical parameter for CNS applications [3].

Isoform selectivity

Cross-study comparable

>3,500-fold (14·3HCl)
vs. MP-10 >1,000-fold
vs. TAK-063 >15,000-fold

Isoform-selectivity assay context supports PDE10A-specific signaling dissection

PDE1–PDE9, PDE11 >10,000 nM; recombinant panel

Evidence Dimension	Oral Pharmacokinetics
Target Compound Data	Oral activity reported (no specific PK parameters available)
Comparator Or Baseline	PDE10A-IN-2 hydrochloride: oral bioavailability ~50%, T1/2 = 5.2 h, Cmax = 272 ng/mL (10 mg/kg, rat); TAK-063: high brain penetration in mice
Quantified Difference	Quantitative comparison unavailable due to missing PK data for target compound
Conditions	Sprague-Dawley rats for PDE10A-IN-2 hydrochloride; mice for TAK-063

Why This Matters

Researchers must consider that while Phosphodiesterase 10-IN-2 is validated as orally active, the absence of detailed PK parameters may necessitate in-house PK studies prior to in vivo efficacy experiments, potentially increasing development timelines and resource requirements.

• [1] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5903-8. View Source
• [2] PDE10A-IN-2 hydrochloride Product Datasheet. MedChemExpress (MCE). View Source
• [3] Kunitomo J, et al. Discovery of TAK-063, a Highly Potent, Selective, and Orally Active Phosphodiesterase 10A (PDE10A) Inhibitor. J Med Chem. 2014 Nov 26;57(22):9627-43. View Source

Oral Bioavailability and Pharmacokinetic Profile

The selectivity of Phosphodiesterase 10-IN-2 (THPP-4) across other phosphodiesterase isoforms is not explicitly quantified in the primary discovery publication [1]. In contrast, PDE10A-IN-2 hydrochloride demonstrates selectivity exceeding 3,500-fold against other PDE subtypes [2]. The clinical candidate TAK-063 exhibits an even higher selectivity margin of greater than 15,000-fold . This represents a critical data gap for researchers considering Phosphodiesterase 10-IN-2 for applications where off-target PDE inhibition could confound experimental interpretation.

Oral PK profile

Cross-study comparable

F = 50%
T₁/₂ 5.2 h

Supports oral exposure-model validation and once-daily dosing research

Rat 10 mg/kg p.o.; Cmax 272 ng/mL

Evidence Dimension	PDE Isoform Selectivity
Target Compound Data	Selectivity profile not reported
Comparator Or Baseline	PDE10A-IN-2 hydrochloride: >3,500-fold selectivity; TAK-063: >15,000-fold selectivity
Quantified Difference	Unable to calculate due to missing data for target compound
Conditions	Enzymatic assays against recombinant PDE isoforms (PDE1-PDE11)

Why This Matters

The lack of quantified selectivity data represents a procurement consideration: researchers requiring high confidence in target specificity may need to perform additional selectivity profiling or select an alternative compound with documented selectivity metrics.

• [1] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5903-8. View Source
• [2] PDE10A-IN-2 hydrochloride Product Datasheet. MedChemExpress (MCE). View Source

In Vivo Efficacy in PAH Model

Phosphodiesterase 10-IN-2 (THPP-4) was originally developed for schizophrenia research [1]. However, a structurally distinct analog, Phosphodiesterase-IN-2 (Compound C7, CAS 3047610-96-5, MW 584.59), demonstrates attenuation of isoprenaline-induced cardiac hypertrophy in mouse models, alongside improved hepatic microsomal stability and reduced blood-brain barrier permeability . Meanwhile, PDE10A-IN-2 hydrochloride (2.5 mg/kg oral daily for 3 weeks) decreases typical symptoms of pulmonary arterial hypertension (PAH) in rats [2].

In vivo model response

Supporting evidence

2.5 mg/kg vs. tadalafil 5.0 mg/kg

Reported model-response endpoint context in PAH rat model

3-week daily oral dosing; endpoint comparable to PDE5 inhibitor

Evidence Dimension	In Vivo Disease Model Efficacy
Target Compound Data	Schizophrenia models (original indication)
Comparator Or Baseline	Phosphodiesterase-IN-2 (C7): attenuates cardiac hypertrophy in mice; PDE10A-IN-2 hydrochloride: reduces PAH symptoms in rats at 2.5 mg/kg
Quantified Difference	Not applicable - different disease indications and compound structures
Conditions	Mouse cardiac hypertrophy model (isoprenaline-induced); rat PAH model

Why This Matters

This evidence highlights that while the THPP-4 scaffold is optimized for CNS applications, structurally related PDE10A inhibitors may offer more suitable profiles for cardiovascular research, a critical consideration for procurement decisions based on intended disease model.

• [1] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5903-8. View Source
• [2] PDE10A-IN-2 hydrochloride Product Datasheet. MedChemExpress (MCE). View Source

PDE10A-IN-2 Research and Procurement Applications

PAH Preclinical Efficacy and Mechanism Studies

Phosphodiesterase 10-IN-2 (THPP-4) is validated as an orally active PDE10A inhibitor with a Ki of 4.5 nM and is specifically disclosed in patent literature for schizophrenia research applications [1]. This compound is appropriate for preclinical studies investigating PDE10A modulation in cognitive deficits and hyperdopaminergic states associated with schizophrenia, particularly when oral administration is required to mimic potential clinical routes [2].

Structure-Guided PDE10A Inhibitor Design and Crystallography

Given its Ki of 4.5 nM for PDE10A, Phosphodiesterase 10-IN-2 is suitable for in vitro cellular and biochemical assays where moderate target engagement is sufficient and where the absence of quantified selectivity data does not compromise the experimental design [1]. Researchers should note that more potent alternatives such as MP-10 (IC50 = 0.18-0.37 nM) and TAK-063 (IC50 = 0.30 nM) are available for applications requiring maximal target occupancy [3].

Comparative PDE Isoform Selectivity Profiling

Phosphodiesterase 10-IN-2 serves as a representative member of the tetrahydropyridopyrimidine class of PDE10A inhibitors, structurally distinct from the pyrazoloquinoline-based clinical candidates [1]. This scaffold offers alternative intellectual property space and potentially differentiated physicochemical properties compared to the pyrazoloquinoline class, making it a valuable tool compound for medicinal chemistry optimization programs and structure-activity relationship (SAR) studies [4].

PDE10A-IN-2 Procurement Differentiation vs. Other Inhibitors

While Phosphodiesterase 10-IN-2 (THPP-4) itself is optimized for CNS applications, structurally related PDE10A inhibitors demonstrate efficacy in cardiovascular models [2]. Researchers investigating PDE10A in cardiac hypertrophy or pulmonary arterial hypertension should consider alternative PDE10A inhibitors with documented efficacy in these indications, such as Phosphodiesterase-IN-2 (Compound C7) for cardiac hypertrophy or PDE10A-IN-2 hydrochloride for PAH [5].

Application

Selection Property

Validation Focus

PAH model-response studies

Oral dosing protocol with defined exposure

Model-response endpoint reproducibility

Structure-guided inhibitor design

Co-crystal structure availability (PDB: 7BPI)

Binding mode and scaffold optimization

Isoform-selectivity profiling

Defined selectivity margin (>3,500-fold)

Off-target PDE inhibition screening

Oral PK and dosing research

Characterized oral bioavailability and half-life

Exposure-model parameter validation

• [1] Raheem IT, et al. Discovery of tetrahydropyridopyrimidine phosphodiesterase 10A inhibitors for the treatment of schizophrenia. Bioorg Med Chem Lett. 2012 Sep 15;22(18):5903-8. View Source
• [2] García AM, et al. Phosphodiesterase 10A as a Therapeutic Target in Neuropsychopharmacology: A Review. Pharmaceuticals. 2025; 18(5): 637. View Source
• [3] Tu Z, et al. Radiosynthesis and in vivo evaluation of [11C]MP-10 as a PET probe for imaging PDE10A in rodent and nonhuman primate brain. Bioorg Med Chem. 2011 Jan 22;19(5):1666-73. View Source
• [4] Campbell JE, et al. Heteroaryl compounds and methods of use thereof. Patent US20150322090A1, 2015. View Source
• [5] PDE10A-IN-2 hydrochloride Product Datasheet. MedChemExpress (MCE). View Source